Cas no 77143-69-2 ([3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid)
77143-69-2 structure
Product Name:[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
CAS No:77143-69-2
MF:C16H11BrO4
MW:347.160144090652
CID:1783371
PubChem ID:3059740
Update Time:2025-04-21
[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- [3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
- 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]acetic acid
- 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-2-oxo-
- 77143-69-2
- BRN 4513712
- DTXSID20998399
- 2,3-Dihydro-3-(4-bromophenyl)-2-oxo-5-benzofuranacetic acid
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- Inchi: 1S/C16H11BrO4/c17-11-4-2-10(3-5-11)15-12-7-9(8-14(18)19)1-6-13(12)21-16(15)20/h1-7,15H,8H2,(H,18,19)
- InChI Key: FROHBUUEEHFKTR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(CC(=O)O)=CC1=2
Computed Properties
- Exact Mass: 345.98407g/mol
- Monoisotopic Mass: 345.98407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.6Ų
[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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